Cas no 1342695-19-5 (1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide)

• Product Name: 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide
• CAS No: 1342695-19-5
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• CID: 6566470
• PubChem ID: 63666151
• Update Time: 2025-06-09

1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide
• 1342695-19-5
• AKOS012977044
• EN300-1154788

• Inchi： 1S/C10H14ClNO3S/c1-12(16(13,14)8-11)7-9-5-3-4-6-10(9)15-2/h3-6H,7-8H2,1-2H3
• InChI Key： RZQDMUBZSUVIJA-UHFFFAOYSA-N
• SMILES： ClCS(N(C)CC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 263.0382922g/mol
• Monoisotopic Mass: 263.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Additional information on 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide

1-Chloro-N-[(2-Methoxyphenyl)methyl]-N-methylmethanesulfonamide (CAS No. 1342695-19-5): A Comprehensive Overview

1-Chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide (CAS No. 1342695-19-5) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in various scientific and industrial processes.

The molecular structure of 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide consists of a chloromethyl group, a methoxyphenyl moiety, and a methylsulfonyl functional group. These components contribute to the compound's reactivity and stability, making it a valuable reagent in synthetic chemistry. The presence of the chloromethyl group allows for facile substitution reactions, while the methoxyphenyl moiety imparts aromatic stability and electronic effects. The methylsulfonyl group enhances the compound's solubility and reactivity in polar solvents.

Recent research has highlighted the potential of 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide in the development of novel pharmaceuticals. Studies have shown that this compound can serve as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases.

In addition to its pharmaceutical applications, 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide has been explored for its use in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used as a precursor for the synthesis of advanced polymers with enhanced mechanical and thermal properties. These polymers have potential applications in industries such as aerospace, automotive, and electronics.

The synthesis of 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide typically involves a multi-step process that includes the formation of the methoxyphenylmethyl intermediate and subsequent reaction with methyl methanesulfonate. The reaction conditions are carefully controlled to ensure high yield and purity. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

The physical properties of 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide are well-documented. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for use in various chemical reactions and processes.

Safety considerations are paramount when handling 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide. While it is not classified as a hazardous material, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Additionally, storage should be in a cool, dry place away from incompatible materials.

In conclusion, 1-chloro-N-[(2-methoxyphenyl)methyl]-N-methylmethanesulfonamide (CAS No. 1342695-19-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.